1-Cyclopentyl-3-(methylamino)propan-2-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-cyclopentyl-3-(methylamino)propan-2-one
• InChI: InChI=1S/C9H17NO/c1-10-7-9(11)6-8-4-2-3-5-8/h8,10H,2-7H2,1H3
• InChI Key: ZQRAGJJGQKKPTJ-UHFFFAOYSA-N
• Canonical SMILES: CNCC(=O)CC1CCCC1

Description

1-Cyclopentyl-3-(methylamino)propan-2-one is an organic compound that belongs to the class of cycloalkanes. Cycloalkanes are cyclic hydrocarbons with carbon atoms arranged in a ring structure. This compound is characterized by a cyclopentyl group attached to a propan-2-one backbone, with a methylamino group at the third carbon position. It is a versatile compound with various applications in scientific research and industry.

Preparation Methods

The synthesis of 1-Cyclopentyl-3-(methylamino)propan-2-one can be achieved through several synthetic routes. One common method involves the reaction of cyclopentanone with methylamine in the presence of a reducing agent such as sodium borohydride. The reaction proceeds under mild conditions, typically at room temperature, and yields the desired product with high purity. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher efficiency and yield.

Chemical Reactions Analysis

1-Cyclopentyl-3-(methylamino)propan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methylamino group can be replaced by other nucleophiles such as halides or alkoxides.

Common reagents and conditions used in these reactions include organic solvents like ethanol or dichloromethane, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Cyclopentyl-3-(methylamino)propan-2-one has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in the development of new chemical compounds.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of pharmaceutical agents.

Industry: It is used in the production of specialty chemicals and materials, where its unique properties are leveraged for specific industrial applications.

Mechanism of Action

The mechanism of action of 1-Cyclopentyl-3-(methylamino)propan-2-one involves its interaction with molecular targets and pathways within biological systems. The compound may exert its effects by binding to specific receptors or enzymes, modulating their activity and influencing downstream signaling pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved in its mechanism of action.

Comparison with Similar Compounds

1-Cyclopentyl-3-(methylamino)propan-2-one can be compared with other similar compounds, such as:

Cyclopentylamine: A simpler compound with a cyclopentyl group attached to an amino group. It lacks the propan-2-one backbone, making it less versatile in certain applications.

Cyclopentanone: A ketone with a cyclopentyl group. It serves as a precursor in the synthesis of this compound.

Methylamine: A simple amine that is used as a reagent in the synthesis of various organic compounds, including this compound.

The uniqueness of this compound lies in its combination of a cyclopentyl group, a methylamino group, and a propan-2-one backbone, which imparts distinct chemical and biological properties.